Cas no 16709-86-7 ((chloromethyl)(ethenyl)dimethylsilane)

• Product Name: (chloromethyl)(ethenyl)dimethylsilane
• CAS No: 16709-86-7
• MF: C₅H₁₁ClSi
• MW: 134.679341554642
• MDL: MFCD00040860
• CID: 87727
• PubChem ID: 85556
• Update Time: 2025-06-12

(chloromethyl)(ethenyl)dimethylsilane Chemical and Physical Properties

Names and Identifiers

• Vinyl(chloromethyl)dimethylsilane
• (Chloromethyl)dimethylvinylsilane
• chloromethyl-ethenyl-dimethylsilane
• (Chloromethyl)dimethylvinylsilane(Vinyl(chloromethyl)dimethylsilane)
• EINECS 240-758-1
• vinyldimethylchloromethylsilane
• (chloromethyl)(ethenyl)dimethylsilane
• CHLOROMETHYLDIMETHYLVINYLSILANE
• J-010337
• (Chloromethyl)dimethylvinylsilane, 97%
• UNII-YD67445JP9
• (Chloromethyl)ethenyldimethylsilane
• ?VINYL(CHLOROMETHYL)DIMETHYLSILANE
• FT-0604884
• BP-21448
• 16709-86-7
• vinylchloromethyldimethylsilane
• Chloromethyldimethylvinyl silane
• SCHEMBL1493159
• (chloromethyl)dimethyl(vinyl)silane
• MFCD00040860
• Silane, (chloromethyl)dimethylvinyl-
• AS-77631
• NS00052012
• AT29230
• AKOS006223732
• YD67445JP9
• Silane, (chloromethyl)ethenyldimethyl-
• EN300-261813
• DTXSID6066105
• CCRIS 2448
• DTXCID1035365

• MDL： MFCD00040860
• Inchi： 1S/C5H11ClSi/c1-4-7(2,3)5-6/h4H,1,5H2,2-3H3
• InChI Key： SZZZMXFBEKWPBU-UHFFFAOYSA-N
• SMILES： ClC[Si](C=C)(C)C
• BRN： 2071374

Computed Properties

• Exact Mass: 134.03200
• Monoisotopic Mass: 134.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.908 g/mL at 25 °C(lit.)
• Boiling Point: 121 °C
• Flash Point: Degrees Fahrenheit:53.6°F
  Degrees Celsius:12°C
  
• Refractive Index: n20/D 1.440(lit.)
• PSA: 0.00000
• LogP: 2.61630
• Sensitiveness: Air Sensitive
• Solubility: Not determined
• Vapor Pressure: 17.5±0.2 mmHg at 25°C

(chloromethyl)(ethenyl)dimethylsilane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-22-36/37/38
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Hazard Level：3
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes

Additional information on (chloromethyl)(ethenyl)dimethylsilane

Professional Introduction to (Chloromethyl)(Ethenyl)Dimethylsilane (CAS No. 16709-86-7)

(Chloromethyl)(ethenyl)dimethylsilane, with the chemical formula of CAS No. 16709-86-7, is a versatile organosilicon compound that has garnered significant attention in the field of organic synthesis and material science. This compound, characterized by its chloromethyl and ethenyl functional groups, serves as a crucial intermediate in the synthesis of various fine chemicals and pharmaceuticals. Its unique structural properties make it an invaluable tool for researchers exploring novel methodologies in polymer chemistry, agrochemicals, and drug development.

The chloromethyl moiety in (chloromethyl)(ethenyl)dimethylsilane is particularly noteworthy due to its reactivity and ability to participate in a wide range of chemical transformations. This group is frequently utilized in the preparation of polymers, where it acts as a crosslinking agent or a precursor for more complex functionalized materials. The ethenyl group, on the other hand, introduces a double bond that can be further functionalized through addition reactions, providing a pathway to diverse molecular architectures.

In recent years, (chloromethyl)(ethenyl)dimethylsilane has been increasingly studied for its potential applications in pharmaceutical research. Its ability to undergo facile nucleophilic substitution reactions makes it an excellent candidate for constructing complex organic molecules. For instance, researchers have leveraged this compound to synthesize novel heterocyclic compounds that exhibit promising biological activities. These studies highlight the compound's role as a building block in the development of new therapeutic agents.

The compound's utility extends beyond pharmaceuticals into the realm of advanced materials. In polymer science, (chloromethyl)(ethenyl)dimethylsilane has been employed to create novel crosslinked networks with tailored properties. These materials find applications in coatings, adhesives, and even high-performance composites. The incorporation of both chloromethyl and ethenyl groups allows for the design of polymers with enhanced reactivity and functionality, opening up new possibilities for material innovation.

Recent advancements in synthetic methodologies have further expanded the applications of (chloromethyl)(ethenyl)dimethylsilane. Researchers have developed innovative catalytic systems that enhance the efficiency of reactions involving this compound, reducing waste and improving yields. These advancements are particularly significant in the context of green chemistry, where minimizing environmental impact is a key priority. The ability to perform these reactions under milder conditions also aligns with the growing demand for sustainable synthetic processes.

The compound's role in drug discovery has been particularly highlighted in studies focusing on antiviral and anticancer agents. By serving as a precursor for biologically active molecules, (chloromethyl)(ethenyl)dimethylsilane has enabled the synthesis of novel compounds with targeted therapeutic effects. For example, researchers have utilized its reactivity to develop inhibitors that disrupt viral replication or induce apoptosis in cancer cells. These efforts underscore the importance of this compound in advancing medicinal chemistry.

In addition to its applications in life sciences, (chloromethyl)(ethenyl)dimethylsilane has found utility in agrochemical research. Its structural features allow for the development of novel pesticides and herbicides with improved efficacy and reduced environmental impact. By incorporating this compound into synthetic strategies, chemists have been able to create agrochemicals that offer enhanced protection against pests while minimizing harm to non-target organisms.

The future prospects of (chloromethyl)(ethenyl)dimethylsilane are promising, with ongoing research exploring new applications and refining existing methodologies. As our understanding of its reactivity and functionalization potential continues to grow, so too will its importance in various scientific disciplines. Whether used as a building block for pharmaceuticals or as a precursor for advanced materials, this compound remains a cornerstone of modern chemical synthesis.